Cas no 1263376-31-3 (2-bromo-6-chlorobenzene-1-thiol)

• Product Name: 2-bromo-6-chlorobenzene-1-thiol
• CAS No: 1263376-31-3
• MF: C₆H₄BrClS
• MW: 223.517958641052
• MDL: MFCD18089361
• CID: 4584108
• PubChem ID: 50999526
• Update Time: 2023-04-04

2-bromo-6-chlorobenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-BROMO-6-CHLOROBENZENETHIOL
• 2-bromo-6-chlorobenzene-1-thiol

• MDL： MFCD18089361
• Inchi： 1S/C6H4BrClS/c7-4-2-1-3-5(8)6(4)9/h1-3,9H
• InChI Key： AOARFDRBHAFFOX-UHFFFAOYSA-N
• SMILES： C1(S)=C(Cl)C=CC=C1Br

Computed Properties

• Exact Mass: 221.891
• Monoisotopic Mass: 221.891
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols